Cas no 881995-73-9 ((R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate)

(R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate is a chiral intermediate widely used in pharmaceutical synthesis, particularly in the development of protease inhibitors and other bioactive compounds. Its key advantages include high enantiomeric purity, which is critical for stereoselective reactions, and the presence of a Boc-protected amine group, offering stability under various reaction conditions. The trifluorophenyl moiety enhances lipophilicity, influencing binding affinity in drug design. This compound serves as a versatile building block for peptidomimetics and small-molecule therapeutics, enabling efficient modifications at both the carboxyl and amino functionalities. Its well-defined structure ensures reproducibility in complex synthetic routes.
(R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate structure
881995-73-9 structure
Product Name:(R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate
CAS No:881995-73-9
MF:C16H20F3NO4
MW:347.329515457153
CID:841866
Update Time:2025-10-18

(R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4,5-trifluoro-, methyl ester, (bR)-
    • (R)-Sitagliptin N-Boc-Methyl-Ester Impurity
    • 3-(R)-Boc-amino-4-(2,4,5-trifluoro-phenyl)butyric acid methyl ester
    • Benzenebutanoic acid,b-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4,5-trifluoro-, methyl ester,(bR)-
    • Methyl (R)-b-(Boc-amino)-2,4,5-trifluorobenzenebutanoate
    • INQCBWDBMIXHDN-SNVBAGLBSA-N
    • Methyl (R)-beta-(Boc-amino)-2,4,5-triflurobenzenebutanoate
    • (R)-methyl 3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butyrate
    • (R)-methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate
    • (R)-Methyl-3-[N-(tert-butoxycarbonyl)amino]-4-(2,4,5-trifluorophenyl)butanoate
    • Benzenebutanoic acid, beta-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4,5-trifluoro
    • Methyl (βR)-β-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4,5-trifluorobenzenebutanoate (ACI)
    • (R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate
    • Inchi: 1S/C16H20F3NO4/c1-16(2,3)24-15(22)20-10(7-14(21)23-4)5-9-6-12(18)13(19)8-11(9)17/h6,8,10H,5,7H2,1-4H3,(H,20,22)/t10-/m1/s1
    • InChI Key: INQCBWDBMIXHDN-SNVBAGLBSA-N
    • SMILES: C(C1C=C(F)C(F)=CC=1F)[C@H](CC(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 442
  • Topological Polar Surface Area: 64.599

(R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM341168-500mg
methyl (3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(2,4,5-trifluorophenyl)butanoate
881995-73-9 95%+
500mg
$131 2022-05-27
Chemenu
CM341168-1g
methyl (3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(2,4,5-trifluorophenyl)butanoate
881995-73-9 95%+
1g
$192 2022-05-27
Chemenu
CM341168-5g
methyl (3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(2,4,5-trifluorophenyl)butanoate
881995-73-9 95%+
5g
$564 2022-05-27
1PlusChem
1P00H338-500mg
Benzenebutanoicacid,b-[[(1,1-diMethylethoxy)carbonyl]aMino]-2,4,5-trifluoro-,Methylester,(bR)-
881995-73-9 97%
500mg
$89.00 2024-04-20
1PlusChem
1P00H338-1g
Benzenebutanoicacid,b-[[(1,1-diMethylethoxy)carbonyl]aMino]-2,4,5-trifluoro-,Methylester,(bR)-
881995-73-9 97%
1g
$123.00 2024-04-20
1PlusChem
1P00H338-5g
Benzenebutanoicacid,b-[[(1,1-diMethylethoxy)carbonyl]aMino]-2,4,5-trifluoro-,Methylester,(bR)-
881995-73-9 97%
5g
$329.00 2024-04-20
Aaron
AR00H3BK-500mg
Benzenebutanoicacid,b-[[(1,1-diMethylethoxy)carbonyl]aMino]-2,4,5-trifluoro-,Methylester,(bR)-
881995-73-9 97%
500mg
$90.00 2025-02-11
Aaron
AR00H3BK-1g
Benzenebutanoicacid,b-[[(1,1-diMethylethoxy)carbonyl]aMino]-2,4,5-trifluoro-,Methylester,(bR)-
881995-73-9 97%
1g
$131.00 2025-02-11
Aaron
AR00H3BK-5g
Benzenebutanoicacid,b-[[(1,1-diMethylethoxy)carbonyl]aMino]-2,4,5-trifluoro-,Methylester,(bR)-
881995-73-9 97%
5g
$381.00 2025-02-11
A2B Chem LLC
AH96356-500mg
Benzenebutanoicacid,b-[[(1,1-diMethylethoxy)carbonyl]aMino]-2,4,5-trifluoro-,Methylester,(bR)-
881995-73-9 97%
500mg
$149.00 2024-04-19

(R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Tetrabutylammonium iodide ,  Hydrogen Catalysts: Nickel acetate ,  (R,R)-Methyl-DuPhos Solvents: Methanol ;  30 h, 30 bar, 70 °C
1.2 Reagents: Ethyl acetate
Reference
Nickel-Catalyzed Asymmetric Hydrogenation for the Synthesis of a Key Intermediate of Sitagliptin
Sudhakaran, Shana; et al, Chemistry - An Asian Journal, 2022, 17(1),

Production Method 2

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ;  10 min
1.2 Solvents: Acetonitrile ;  4 h, cooled
1.3 Reagents: Water
Reference
Synthesis of type 2 anti-diabetic drug sitagliptin phosphate
Lu, Cheng-lin; et al, Zhongguo Xinyao Zazhi, 2014, 23(13), 1574-1578

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]dirhodium ,  (2R)-1-[(1R)-1-[Bis(1,1-dimethylethyl)phosphino]ethyl]-2-(diphenylphosphino)ferr… Solvents: Methanol ;  24 h, 90 psi, 30 °C
Reference
Application of the asymmetric hydrogenation of enamines to the preparation of a beta-amino acid pharmacophore
Kubryk, Michele; et al, Tetrahedron: Asymmetry, 2006, 17(2), 205-209

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ;  overnight, 5 atm, rt
1.2 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  Water ;  10 min, rt
1.3 Reagents: Potassium carbonate Solvents: Water ;  neutralized
1.4 Reagents: Triethylamine Solvents: Dichloromethane ;  8 h, rt
Reference
The asymmetric synthesis of sitagliptin, a selective dipeptidyl peptidase IV inhibitor for the treatment of type 2 diabetes
Liu, Feng; et al, Journal of Chemical Research, 2010, 34(4), 230-232

Production Method 5

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Ethyl acetate ;  10 min, rt
1.2 Solvents: Acetone ;  4 h, cooled
Reference
Synthesis of the key intermediate of type 2 diabetes drug sitagliptin
Liu, Ying-shuai; et al, Zhongguo Yaowu Huaxue Zazhi, 2012, 22(5), 360-363

Production Method 6

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Methanol ;  0 °C; 0 °C → reflux; 20 h, reflux
Reference
Enantiospecific Synthesis of (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic Acid Using (S)-Serine as a Chiral Pool
Kose, Aytekin; et al, Helvetica Chimica Acta, 2015, 98(2), 260-266

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Palladium Solvents: Diethyl ether ,  Ethanol ;  4 h, 5 atm, rt
1.2 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  Water ;  10 min, rt
1.3 Reagents: Potassium carbonate ;  neutralized
1.4 Reagents: Triethylamine Solvents: Dichloromethane ;  8 h, rt
Reference
The synthesis of a chiral β-amino acid derivative by the Grignard reaction of an aspartic acid equivalent
Liu, Feng; et al, Journal of Chemical Research, 2010, 34(9), 517-519

Production Method 8

Reaction Conditions
1.1 Reagents: Butylmagnesium bromide Solvents: Tetrahydrofuran ;  -20 °C; 1 h, -20 °C
1.2 Catalysts: N,N,N′,N′-Tetramethylethylenediamine ,  Cobalt chloride (CoCl2) Solvents: Tetrahydrofuran ;  -20 °C; -15 °C → -5 °C; -5 °C → -20 °C; 0.5 h, 0 °C; 30 min, 0 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis of a chiral β-amino acid derivative by a cobalt-catalysed coupling reaction
Pan, Xianhua; et al, Journal of Chemical Research, 2011, 35(9), 545-546

(R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate Raw materials

(R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate Preparation Products

Additional information on (R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate

Comprehensive Overview of (R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate (CAS No. 881995-73-9)

The compound (R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate (CAS No. 881995-73-9) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structure, featuring a t-butoxycarbonyl (Boc) protecting group and a 2,4,5-trifluorophenyl moiety, makes it a valuable building block for the development of bioactive molecules, particularly in the field of protease inhibitors and peptidomimetics. The R-configuration at the stereocenter further enhances its specificity in asymmetric synthesis, aligning with the growing demand for enantioselective methodologies in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in interest around fluorinated compounds, driven by their enhanced metabolic stability and bioavailability. The presence of three fluorine atoms in the 2,4,5-trifluorophenyl group of this compound contributes to its lipophilicity and electronic effects, which are critical for optimizing drug-receptor interactions. Researchers frequently search for terms like "Boc-protected amino acid derivatives" and "fluorinated chiral intermediates", reflecting the compound's relevance in cutting-edge applications such as peptide-based therapeutics and small-molecule drug design.

The synthesis of (R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate typically involves multi-step organic transformations, including asymmetric hydrogenation or enzymatic resolution to achieve the desired stereochemistry. Its methyl ester functionality offers versatility for further derivatization, such as hydrolysis to carboxylic acids or amide coupling reactions. This adaptability aligns with trending topics in green chemistry, where efficient and sustainable synthetic routes are prioritized. Searches for "chiral building blocks for drug synthesis" and "Boc deprotection conditions" highlight the compound's role in modern medicinal chemistry workflows.

From an analytical perspective, the characterization of this compound relies on advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry to confirm its purity and enantiomeric excess. The Boc group is particularly advantageous due to its stability under basic conditions and ease of removal under mild acidic conditions, a feature often queried in forums discussing "protecting group strategies in peptide synthesis". Additionally, the compound's solid-state properties, such as crystallinity and melting point, are critical for process optimization in scale-up production.

Beyond pharmaceuticals, (R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate has potential applications in agrochemicals and material science, where fluorinated compounds are increasingly explored for their unique physicochemical properties. The integration of computational chemistry tools for predicting its reactivity and interactions mirrors the industry's shift toward AI-driven molecular design, a hot topic in scientific communities. Frequently asked questions like "How to store Boc-protected compounds?" or "What solvents are suitable for fluorinated intermediates?" underscore the practical considerations for handling this specialty chemical.

In summary, (R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate exemplifies the intersection of chiral technology, fluorine chemistry, and peptide engineering. Its CAS No. 881995-73-9 serves as a key identifier for researchers sourcing high-quality intermediates for innovative projects. As the demand for targeted therapies and precision medicine grows, compounds like this will continue to play a pivotal role in advancing synthetic methodologies and therapeutic development.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd